Cas no 893740-27-7 (Methyl 5-[4-(benzyloxy)phenyl]nicotinate)

• Product Name: Methyl 5-[4-(benzyloxy)phenyl]nicotinate
• CAS No: 893740-27-7
• MF: C₂₀H₁₇NO₃
• MW: 319.353885412216
• CID: 5528332
• Update Time: 2025-07-02

Methyl 5-[4-(benzyloxy)phenyl]nicotinate Chemical and Physical Properties

Names and Identifiers

• BBWKUKXGNIVCGS-UHFFFAOYSA-N
• Methyl 5-[4-(benzyloxy)phenyl]nicotinate

• Inchi： 1S/C20H17NO3/c1-23-20(22)18-11-17(12-21-13-18)16-7-9-19(10-8-16)24-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3
• InChI Key： BBWKUKXGNIVCGS-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC=C(OCC3=CC=CC=C3)C=C2)C=C1C(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Additional information on Methyl 5-[4-(benzyloxy)phenyl]nicotinate

Research Briefing on Methyl 5-[4-(benzyloxy)phenyl]nicotinate (CAS: 893740-27-7) in Chemical Biology and Pharmaceutical Applications

Methyl 5-[4-(benzyloxy)phenyl]nicotinate (CAS: 893740-27-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its nicotinate core and benzyloxy-substituted phenyl ring, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

One of the most notable advancements in the research of Methyl 5-[4-(benzyloxy)phenyl]nicotinate is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug development. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for future optimization.

In addition to its role in kinase inhibition, Methyl 5-[4-(benzyloxy)phenyl]nicotinate has also been explored for its neuroprotective properties. A recent preprint article on bioRxiv reported that this compound could modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease. The study employed in vitro and in silico approaches to validate the compound's binding affinity and selectivity, paving the way for further preclinical investigations.

The synthetic pathways for Methyl 5-[4-(benzyloxy)phenyl]nicotinate have also been a subject of optimization. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is particularly significant for industrial applications, as it addresses the challenges associated with large-scale synthesis while minimizing environmental impact.

Despite these promising developments, challenges remain in the clinical translation of Methyl 5-[4-(benzyloxy)phenyl]nicotinate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Future research directions may include the development of prodrug strategies or nanoparticle-based delivery systems to enhance the compound's therapeutic efficacy.

In conclusion, Methyl 5-[4-(benzyloxy)phenyl]nicotinate (CAS: 893740-27-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition and neuroprotection, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone for future drug discovery efforts. Continued interdisciplinary collaboration will be essential to fully realize its therapeutic potential.